Cas no 2680889-40-9 (Tert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Tert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680889-40-9
• MF: C₁₄H₁₇BrClNO₂
• MW: 346.647282361984
• CID: 5628232
• PubChem ID: 164912957
• Update Time: 2025-10-28

Tert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2680889-40-9
• EN300-28298028
• 2(1H)-Isoquinolinecarboxylic acid, 8-bromo-6-chloro-3,4-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 8-bromo-6-chloro-3,4-dihydroisoquinoline-2(1H)-carboxylate
• Tert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C14H17BrClNO2/c1-14(2,3)19-13(18)17-5-4-9-6-10(16)7-12(15)11(9)8-17/h6-7H,4-5,8H2,1-3H3
• InChI Key： DHVIDRKXQIWAQC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1CN(C(=O)OC(C)(C)C)CC2)Cl

Computed Properties

• Exact Mass: 345.01312g/mol
• Monoisotopic Mass: 345.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 406.3±45.0 °C(Predicted)
• pka: -1.65±0.20(Predicted)

Additional information on Tert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Tert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate: A Comprehensive Overview

The compoundtert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, with the CAS numberCAS No. 2680889-40-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural versatility and potential bioactivity. The presence of bromine and chlorine substituents at positions 8 and 6, respectively, introduces unique electronic and steric properties that make this compound a valuable tool in drug discovery and chemical synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis oftert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. Researchers have employed a variety of strategies, including palladium-catalyzed cross-coupling reactions and enantioselective syntheses, to construct this complex molecule with high precision. These methods not only enhance the scalability of production but also pave the way for the exploration of its diverse applications in therapeutic development.

One of the most promising aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. The tetrahydroisoquinoline scaffold is a common feature in numerous natural products and pharmaceutical agents. By strategically modifying the substituents on this scaffold—such as the bromine and chlorine groups—scientists can tailor the compound's pharmacokinetic properties to suit specific therapeutic needs.

In terms of pharmacological activity,tert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has shown remarkable potential as an inhibitor of key enzymes involved in various disease pathways. For instance, recent studies have demonstrated its ability to modulate kinase activity—a critical target in oncology and inflammation research. Furthermore, its carboxylate group provides an additional site for functionalization, enabling researchers to explore its utility as a prodrug or a carrier for targeted drug delivery systems.

The structural complexity of this compound also makes it an attractive candidate for studying chemical diversity in natural product libraries. By incorporating this molecule into high-throughput screening campaigns, researchers can identify novel bioactive entities with unprecedented selectivity and potency. This approach aligns with current trends in drug discovery that emphasize the importance of exploring underrepresented chemical spaces.

From an environmental standpoint,tert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibits favorable biodegradation characteristics under controlled conditions. This attribute is particularly relevant for industries seeking to develop sustainable chemical processes that minimize ecological impact while maintaining high yields and product quality.

In conclusion,tert-butyl 8-bromo-6-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a cutting-edge advancement in organic synthesis with multifaceted applications across various scientific disciplines. Its unique combination of structural features and functional groups positions it as a pivotal molecule in both academic research and industrial development.